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Compound of Interest

Compound Name: Lansoprazole Sulfone

Cat. No.: B1674484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Lansoprazole Sulfone, identified by CAS number 131926-99-3, is the primary and

pharmacologically less active metabolite of the proton pump inhibitor (PPI) Lansoprazole.

Formed predominantly in the liver through the action of cytochrome P450 enzymes, specifically

CYP3A4, its characterization and quantification are critical for comprehensive pharmacokinetic

and drug metabolism studies of Lansoprazole. This technical guide provides an in-depth

overview of Lansoprazole Sulfone, including its chemical and physical properties, metabolic

pathway, and detailed experimental protocols for its synthesis and analytical determination.

Chemical and Physical Properties
Lansoprazole Sulfone is a sulfone derivative of Lansoprazole, appearing as a white to off-

white solid. It is sparingly soluble in water but demonstrates solubility in organic solvents such

as methanol and dimethyl sulfoxide (DMSO).[1]
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Property Value Source

CAS Number 131926-99-3 [1]

Molecular Formula C₁₆H₁₄F₃N₃O₃S [2][3]

Molecular Weight 385.36 g/mol [4]

Melting Point 207°C (decomposition) [4]

pKa (Predicted) 9.04 ± 0.10 [1]

Appearance White to off-white solid [1]

Solubility

DMF: 30 mg/mLDMSO: 30

mg/mLEthanol: 5

mg/mLDMSO:PBS (pH 7.2)

(1:1): 0.5 mg/mL

[2]

Metabolic Pathway of Lansoprazole
Lansoprazole undergoes extensive metabolism in the liver, primarily mediated by the

cytochrome P450 (CYP) enzyme system. The two major metabolic pathways are sulfoxidation

and hydroxylation.

Sulfoxidation: This pathway is predominantly catalyzed by the CYP3A4 enzyme and results

in the formation of Lansoprazole Sulfone.

Hydroxylation: This pathway is mainly catalyzed by CYP2C19 and leads to the formation of

5-hydroxylansoprazole.

Genetic polymorphisms in CYP2C19 can significantly influence the metabolic profile of

Lansoprazole, affecting its efficacy and potential for drug-drug interactions.
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Metabolic pathway of Lansoprazole.

Experimental Protocols
Synthesis of Lansoprazole Sulfone
The synthesis of Lansoprazole Sulfone is typically achieved through the oxidation of

Lansoprazole or its sulfide precursor, Lansoprazole sulfide. The following protocol is a

representative method based on literature procedures.

Materials:

Lansoprazole sulfide

m-Chloroperoxybenzoic acid (m-CPBA) or Hydrogen Peroxide

Dichloromethane or other suitable solvent

Sodium bicarbonate solution

Sodium thiosulfate solution

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware
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Procedure:

Dissolve Lansoprazole sulfide in a suitable solvent such as dichloromethane in a round-

bottom flask.

Cool the solution in an ice bath to 0-5°C.

Slowly add a solution of the oxidizing agent (e.g., m-CPBA) in the same solvent to the cooled

solution of Lansoprazole sulfide while stirring. The molar ratio of the oxidizing agent to the

sulfide is typically around 2:1 to ensure complete conversion to the sulfone.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Once the reaction is complete, quench any excess oxidizing agent by adding a saturated

solution of sodium thiosulfate.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude Lansoprazole Sulfone can be purified by recrystallization or column

chromatography to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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